molecular formula C13H17NO4 B8636465 Methyl 2-methoxy-5-(morpholin-4-yl)benzoate CAS No. 825619-46-3

Methyl 2-methoxy-5-(morpholin-4-yl)benzoate

Cat. No.: B8636465
CAS No.: 825619-46-3
M. Wt: 251.28 g/mol
InChI Key: CYHDTWYJJKPMSM-UHFFFAOYSA-N
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Description

Methyl 2-methoxy-5-(morpholin-4-yl)benzoate is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

825619-46-3

Molecular Formula

C13H17NO4

Molecular Weight

251.28 g/mol

IUPAC Name

methyl 2-methoxy-5-morpholin-4-ylbenzoate

InChI

InChI=1S/C13H17NO4/c1-16-12-4-3-10(9-11(12)13(15)17-2)14-5-7-18-8-6-14/h3-4,9H,5-8H2,1-2H3

InChI Key

CYHDTWYJJKPMSM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)N2CCOCC2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Iodo-2-methoxy-benzoic acid methyl ester (500 mg, 1.7 mmol), morpholine (223 μl, 2.5 mmol), cesium carbonate (850 mg, 2.7 mmol), xantphos (60 mg, 0.1 mmol) and bis(dibenzylideneacetone)dipalladium (35 mg, 0.04 mmol) were suspended in dioxane (5 ml) and heated at 100° C. for 5 h. The mixture was then cooled, filtered and the residue was purified by flash column chromatography [SiO2, EtOAc] to give 2-methoxy-5-morpholin-4-yl-benzoic acid methyl ester (170 mg) as a colourless solid. (LC/MS (basic method): Rt 2.35 min, [M+H]+ 252).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
223 μL
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
850 mg
Type
reactant
Reaction Step Three
Quantity
60 mg
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Five
Quantity
35 mg
Type
catalyst
Reaction Step Six

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